4-Fluoro-1H-indazol-3-yl 4-methylpiperidine-1-carboxylate

• Molecular Formula: C14H16FN3O2
• Molecular Weight: 277.29 g/mol
• IUPAC Name: (4-fluoro-1H-indazol-3-yl) 4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C14H16FN3O2/c1-9-5-7-18(8-6-9)14(19)20-13-12-10(15)3-2-4-11(12)16-17-13/h2-4,9H,5-8H2,1H3,(H,16,17)
• InChI Key: YIPGCJVNNBDSJF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)OC2=NNC3=C2C(=CC=C3)F

Description

4-Fluoro-1H-indazol-3-yl 4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H16FN3O2 and its molecular weight is 277.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

100 mg (0.66 mmol) of 4-fluoro-1H-indazol-3-ol and 116.8 mg (0.72 mmol) of 4-methylpiperidine-1-carbonyl chloride (Example 2) in 10 ml of pyridine were heated under reflux for 4 h and left to stand overnight. Addition of 24 mg of 4-methyl-piperidine-1-carbonyl chloride was followed by heating under reflux for a further 2 h while the pyridine was distilled off in vacuo, and the residue was dissolved in water and extracted with ethyl acetate. The organic phase was concentrated and purified by preparative HPLC (PR18, acetonitrile/water 0.1% TFA). Yield: 56 mg (31%), M+H+: 278.1.

Synthesis routes and methods II

Procedure details